Cas no 927438-48-0 (3-(2-chloro-4-hydroxyphenyl)prop-2-enoic acid)

3-(2-Chloro-4-hydroxyphenyl)prop-2-enoic acid is a chlorinated hydroxycinnamic acid derivative with potential applications in organic synthesis and pharmaceutical research. Its structure features a chloro-substituted aromatic ring and a propenoic acid moiety, offering reactivity for further functionalization, such as esterification or amidation. The hydroxyl group enhances solubility in polar solvents, facilitating purification and handling. This compound may serve as a key intermediate in the synthesis of bioactive molecules, including antimicrobial or anti-inflammatory agents, due to its aromatic and conjugated system. Its well-defined molecular structure ensures consistency in research applications, making it a valuable building block in medicinal chemistry and material science.
3-(2-chloro-4-hydroxyphenyl)prop-2-enoic acid structure
927438-48-0 structure
Product Name:3-(2-chloro-4-hydroxyphenyl)prop-2-enoic acid
CAS No:927438-48-0
MF:C9H7ClO3
MW:198.603081941605
MDL:MFCD02669929
CID:4659919
PubChem ID:22134876
Update Time:2025-06-07

3-(2-chloro-4-hydroxyphenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-4-hydroxycinnamic acid(WS202267)
    • 3-(2-chloro-4-hydroxy-phenyl)-acrylic acid
    • 3-(2-chloro-4-hydroxyphenyl)prop-2-enoic acid
    • 927438-48-0
    • AS-65561
    • (E)-3-(2-Chloro-4-hydroxyphenyl)acrylic acid
    • 2-Chloro-4-hydroxycinnamic acid
    • 2-Chloro-4-hydroxycinnamicacid
    • (2E)-3-(2-CHLORO-4-HYDROXYPHENYL)PROP-2-ENOIC ACID
    • AS-83250
    • CS-0060417
    • (E)-3-(2-Chloro-4-hydroxyphenyl)acrylicacid
    • EN300-1985174
    • SCHEMBL4265141
    • AKOS006276625
    • (E)-3-(2-chloro-4-hydroxyphenyl)prop-2-enoic acid
    • 3-(2-Chloro-4-hydroxyphenyl)acrylic acid
    • 682804-97-3
    • SCHEMBL4265145
    • MDL: MFCD02669929
    • Inchi: 1S/C9H7ClO3/c10-8-5-7(11)3-1-6(8)2-4-9(12)13/h1-5,11H,(H,12,13)/b4-2+
    • InChI Key: PMPIDLFVGUWKOT-DUXPYHPUSA-N
    • SMILES: C(O)(=O)/C=C/C1=CC=C(O)C=C1Cl

Computed Properties

  • Exact Mass: 198.0083718g/mol
  • Monoisotopic Mass: 198.0083718g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 57.5Ų

3-(2-chloro-4-hydroxyphenyl)prop-2-enoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
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